Cas no 1805995-53-2 (5-(Difluoromethyl)-4-hydroxy-2-iodopyridine-3-carbonyl chloride)

• Product Name: 5-(Difluoromethyl)-4-hydroxy-2-iodopyridine-3-carbonyl chloride
• CAS No: 1805995-53-2
• MF: C₇H₃ClF₂INO₂
• MW: 333.458500146866
• CID: 4886888
• Update Time: 2025-05-24

5-(Difluoromethyl)-4-hydroxy-2-iodopyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-4-hydroxy-2-iodopyridine-3-carbonyl chloride

• Inchi： 1S/C7H3ClF2INO2/c8-5(14)3-4(13)2(6(9)10)1-12-7(3)11/h1,6H,(H,12,13)
• InChI Key： GLQBFBKWXQXQQX-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)Cl)C(C(C(F)F)=CN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 365
• XLogP3: 2.1
• Topological Polar Surface Area: 46.2

Additional information on 5-(Difluoromethyl)-4-hydroxy-2-iodopyridine-3-carbonyl chloride

Research Briefing on 5-(Difluoromethyl)-4-hydroxy-2-iodopyridine-3-carbonyl chloride (CAS: 1805995-53-2)

5-(Difluoromethyl)-4-hydroxy-2-iodopyridine-3-carbonyl chloride (CAS: 1805995-53-2) is a specialized chemical intermediate that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and iodo-substituted pyridine scaffold, serves as a critical building block in the synthesis of novel bioactive molecules. Recent studies have highlighted its potential in the development of targeted therapeutics, particularly in the areas of oncology and infectious diseases.

The structural features of 5-(Difluoromethyl)-4-hydroxy-2-iodopyridine-3-carbonyl chloride make it a versatile precursor for the synthesis of heterocyclic compounds. The presence of the difluoromethyl group enhances the metabolic stability and bioavailability of derived molecules, while the iodo-substitution offers a reactive site for further functionalization. These attributes have led to its increasing use in medicinal chemistry, where it is employed to design and optimize drug candidates with improved pharmacokinetic properties.

Recent research has focused on the application of this compound in the synthesis of kinase inhibitors and antimicrobial agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the development of selective kinase inhibitors that target aberrant signaling pathways in cancer cells. The compound's ability to undergo nucleophilic substitution reactions with various amines and alcohols has been leveraged to create a diverse library of potential drug candidates.

In addition to its role in drug discovery, 5-(Difluoromethyl)-4-hydroxy-2-iodopyridine-3-carbonyl chloride has also been investigated for its potential in chemical biology. Researchers have utilized it as a probe to study enzyme mechanisms and protein-ligand interactions. Its reactive carbonyl chloride group allows for efficient conjugation with biomolecules, enabling the development of chemical tools for proteomics and target identification.

The synthesis and scale-up of this compound have been optimized in recent years, with several patents filed for improved production methods. These advancements have facilitated its broader adoption in both academic and industrial settings. However, challenges remain in ensuring the stability and purity of the compound during storage and handling, which are critical for reproducible results in research applications.

Looking ahead, the continued exploration of 5-(Difluoromethyl)-4-hydroxy-2-iodopyridine-3-carbonyl chloride is expected to yield new insights into its applications in drug development and chemical biology. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to fully realize its potential in addressing unmet medical needs. Future research directions may include the development of more efficient synthetic routes, exploration of its reactivity with emerging coupling reagents, and investigation of its utility in fragment-based drug design.